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Compound of Interest

Compound Name: C.l. Acid Black 132

Cat. No.: B15599096

C.l. Acid Black 132: Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides the fundamental physicochemical properties of C.l. Acid Black
132, a pre-metallized 1:2 chromium complex azo dye. The following data has been compiled
for use in research and development.

Core Physicochemical Data

The essential molecular information for C.I. Acid Black 132 is summarized in the table below.
This data is critical for accurate preparation of solutions, analytical characterization, and
experimental design.
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Property Value

Molecular Formula Ca3H27CrNeNa20sS[1][2]
Molecular Weight 885.8 g/mol [1][2]
Alternate Molecular Weight 885.75 g/mol [3]

disodium;chromium(3+);1-[[5-[(2-
methoxyphenyl)diazenyl]-2-

IUPAC Name oxidophenyl]diazenyl]lnaphthalen-2-olate;3-
oxido-4-[(2-oxidonaphthalen-1-
yl)diazenyllnaphthalene-1-sulfonate[1]

CAS Number 12219-02-2[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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